2-[[(tert-Butyldimethylsilyl)oxy]methyl]-6-methylphenylboronic Acid Pinacol Ester
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Overview
Description
The compound “2-[[(tert-Butyldimethylsilyl)oxy]methyl]-6-methylphenylboronic Acid Pinacol Ester” is a chemical with the linear formula C20H35O3BSi . It is a colorless to yellow liquid . The IUPAC name for this compound is tert-butyldimethyl((3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)silane .
Molecular Structure Analysis
The molecular weight of this compound is 362.39 . The InChI code for this compound is 1S/C20H35BO3Si/c1-15-12-11-13-16(14-22-25(9,10)18(2,3)4)17(15)21-23-19(5,6)20(7,8)24-21/h11-13H,14H2,1-10H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 362.39 . It is a colorless to yellow liquid . The storage temperature for this compound is +4°C .Scientific Research Applications
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Jasmonic Acid and Its Derivatives in Medicinal Chemistry
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Advances in Antioxidant Activity Analysis
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Electrochemical Biosensors Based on Phenylboronic Acid Derivatives
Phenylboronic acid (PBA) and its derivatives, relevant to the boronic acid group in the compound of interest, have been utilized in electrochemical biosensors for glucose sensing due to their selective binding to diols. This review highlights the development and application of PBA-based sensors, suggesting potential research directions for similar compounds (Anzai, 2016).
Biotechnological Production of Lactic Acid and Derivatives
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Mechanism of Action
Target of Action
Boronic acid derivatives are often used in suzuki-miyaura cross-coupling reactions , suggesting that this compound may interact with palladium catalysts and various organic substrates in these reactions.
Mode of Action
In general, boronic esters are known to participate in transmetalation, a key step in Suzuki-Miyaura cross-coupling reactions . This involves the transfer of an organic group from boron to a transition metal, such as palladium .
Biochemical Pathways
In the context of organic synthesis, this compound likely plays a role in the formation of carbon-carbon bonds via suzuki-miyaura cross-coupling .
Result of Action
In the context of organic synthesis, the compound likely contributes to the formation of new carbon-carbon bonds .
Action Environment
Factors such as temperature, solvent, and the presence of a catalyst are typically important in reactions involving boronic esters .
Properties
IUPAC Name |
tert-butyl-dimethyl-[[3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methoxy]silane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H35BO3Si/c1-15-12-11-13-16(14-22-25(9,10)18(2,3)4)17(15)21-23-19(5,6)20(7,8)24-21/h11-13H,14H2,1-10H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEIGUEHPXGIYST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC=C2CO[Si](C)(C)C(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H35BO3Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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